Cas no 2137755-69-0 (3-Amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid)

• Product Name: 3-Amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid
• CAS No: 2137755-69-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6567698
• PubChem ID: 165748772
• Update Time: 2025-05-21

3-Amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid
• EN300-726403
• 2137755-69-0
• 3-Amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid

• Inchi： 1S/C14H20N2O2/c1-13(2)5-8-9(14(3,4)7-13)6-16-11(15)10(8)12(17)18/h6H,5,7H2,1-4H3,(H2,15,16)(H,17,18)
• InChI Key： HGFIKMCVYQJGMU-UHFFFAOYSA-N
• SMILES： OC(C1=C(N)N=CC2=C1CC(C)(C)CC2(C)C)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-Amino-6,6,8,8-tetramethyl-5,6,7,8-tetrahydroisoquinoline-4-carboxylic acid

3-Amino-6,6,8,8-Tetramethyl-5,6,7,8-Tetrahydroisoquinoline-4-Carboxylic Acid: A Comprehensive Overview

The compound 3-Amino-6,6,8,8-Tetramethyl-5,6,7,8-Tetrahydroisoquinoline-4-Carboxylic Acid, identified by the CAS number 2137755-69-0, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives and exhibits a unique combination of structural features that make it a subject of interest for researchers and industry professionals alike.

The structure of this compound is characterized by a bicyclic system with an isoquinoline core. The substituents on the molecule include an amino group at position 3 and a carboxylic acid group at position 4. Additionally, the molecule features four methyl groups attached to positions 6 and 8 of the isoquinoline ring system. This specific arrangement of functional groups and substituents contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structural features make it a promising candidate for targeting various biological pathways and diseases. For instance, research has shown that derivatives of this compound may exhibit anti-inflammatory properties due to their ability to inhibit specific enzymes involved in inflammatory responses.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The tetrahydroisoquinoline moiety is known for its stability and versatility in forming various types of bonds. This makes it a valuable component in the synthesis of advanced materials such as polymers and composites.

The synthesis of 3-Amino-6,6,8,8-Tetramethyl-5,6,7,8-Tetrahydroisoquinoline-4-Carboxylic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that incorporate modern techniques such as microwave-assisted synthesis and catalytic hydrogenation.

One of the most recent advancements in the study of this compound involves its application in nanotechnology. Scientists have successfully utilized this molecule as a building block for constructing self-assembled nanostructures. These structures have shown potential in drug delivery systems due to their ability to encapsulate therapeutic agents and release them in a controlled manner.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits unique electronic characteristics that make it suitable for applications in organic electronics. These findings have opened new avenues for exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 3-Amino-6,6,8,8-Tetramethyl-5,6,7,8-Tetrahydroisoquinoline-4-Carboxylic Acid is a versatile compound with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmacology and materials science.